Cas no 1314796-97-8 (1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1314796-97-8
• MF: C₁₂H₁₀F₄O₂
• MW: 262.200217723846
• CID: 5910993
• PubChem ID: 165898913
• Update Time: 2025-06-09

1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• 1314796-97-8
• EN300-1929877
• 1-(3-Fluoro-4-(trifluoromethyl)phenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H10F4O2/c13-9-6-7(2-3-8(9)12(14,15)16)11(10(17)18)4-1-5-11/h2-3,6H,1,4-5H2,(H,17,18)
• InChI Key： UAVTUDOLZQUNGP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 262.06169221g/mol
• Monoisotopic Mass: 262.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Introduction to 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1314796-97-8)

1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid, identified by its CAS number 1314796-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a phenyl ring, further functionalized with fluorine and trifluoromethyl groups. The strategic placement of these heteroatoms imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid combines the rigidity of the cyclobutane ring with the aromaticity of the phenyl group, creating a platform that is both electronically tunable and spatially constrained. This design allows for precise modulation of interactions with biological targets, which is crucial for optimizing pharmacological activity. The presence of a fluorine atom at the 3-position and a trifluoromethyl group at the 4-position of the phenyl ring enhances lipophilicity and metabolic stability, key factors in drug candidate optimization.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in drug discovery due to their ability to improve pharmacokinetic profiles. 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid exemplifies this trend, as its structural features are reminiscent of many successful drugs that have entered clinical use. For instance, fluorinated analogs have been shown to enhance binding affinity and reduce susceptibility to metabolic degradation, thereby prolonging drug efficacy.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid functionality at the 1-position of the cyclobutane ring provides a handle for further derivatization, allowing chemists to attach various pharmacophores or linkers. This flexibility has enabled researchers to explore diverse chemical space, leading to the identification of novel scaffolds with improved therapeutic profiles. Recent studies have demonstrated its utility in generating inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX).

The impact of fluorine substitution on biological activity has been extensively studied, and 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid is no exception. Fluorine atoms can influence molecular interactions through modulating electron density, hydrogen bonding capabilities, and lipophilicity. The trifluoromethyl group, in particular, is known for its ability to enhance binding affinity by increasing hydrophobic interactions and reducing conformational flexibility. These effects have been leveraged in the design of kinase inhibitors, where fluorinated aryl groups have been shown to improve selectivity over closely related enzymes.

Recent advances in computational chemistry have further highlighted the potential of 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid as a drug-like molecule. Molecular modeling studies have revealed that its rigid structure can be optimized to fit into specific binding pockets in biological targets, while the fluorinated substituents enhance interactions through favorable electrostatic and van der Waals forces. These insights have guided synthetic efforts toward producing analogs with enhanced potency and reduced off-target effects.

The synthesis of 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid presents unique challenges due to the sensitivity of the functional groups involved. However, recent methodological developments have made it more accessible to synthetic chemists. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled efficient construction of the desired framework. These advances have not only facilitated access to this compound but also laid the groundwork for exploring related scaffolds.

In conclusion, 1-3-fluoro-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1314796-97-8) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its potential as a scaffold for novel bioactive molecules, make it an attractive target for medicinal chemists. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a significant role in shaping future therapeutic strategies.